1. Home
  2. Product
  3. Main Products
  4. BENZYL ISOVALERATE
BENZYL ISOVALERATE BENZYL ISOVALERATE Benzyl 3-methylbutanoate, also known as benzyl isopentanoate or benzyl isovalerate, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group. Benzyl 3-methylbutanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, benzyl 3-methylbutanoate is primarily located in the membrane (predicted from logP). Benzyl 3-methylbutanoate has a sweet, apple, and fruity taste.
Brand Name: Vulcanchem
CAS No.: 103-38-8
VCID: VC0091237
InChI: InChI=1S/C12H16O2/c1-10(2)8-12(13)14-9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
SMILES: CC(C)CC(=O)OCC1=CC=CC=C1
Molecular Formula: C12H16O2
Molecular Weight: 192.25 g/mol

BENZYL ISOVALERATE

CAS No.: 103-38-8

Main Products

VCID: VC0091237

Molecular Formula: C12H16O2

Molecular Weight: 192.25 g/mol

BENZYL ISOVALERATE - 103-38-8

CAS No. 103-38-8
Product Name BENZYL ISOVALERATE
Molecular Formula C12H16O2
Molecular Weight 192.25 g/mol
IUPAC Name benzyl 3-methylbutanoate
Standard InChI InChI=1S/C12H16O2/c1-10(2)8-12(13)14-9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
Standard InChIKey HVJKZICIMIWFCP-UHFFFAOYSA-N
SMILES CC(C)CC(=O)OCC1=CC=CC=C1
Canonical SMILES CC(C)CC(=O)OCC1=CC=CC=C1
Boiling Point 245.0 °C
Density d184 1
0.981-0.989
Physical Description colourless liquid with a powerful, fruity, apple odou
Description Benzyl 3-methylbutanoate, also known as benzyl isopentanoate or benzyl isovalerate, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group. Benzyl 3-methylbutanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, benzyl 3-methylbutanoate is primarily located in the membrane (predicted from logP). Benzyl 3-methylbutanoate has a sweet, apple, and fruity taste.
Solubility insoluble in water; poorly soluble in glycerol, propylene glycol; soluble in oils
miscible at room temperature (in ethanol)
PubChem Compound 7651
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19